![molecular formula C13H11N5O B1347406 2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline CAS No. 610261-68-2](/img/structure/B1347406.png)
2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline
Overview
Description
2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline, also known as PTAF, is a synthetic tetrazole-based compound. It is a chemical compound with the molecular formula C13H11N5O . This compound has gained interest in various fields of research.
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group attached to a tetrazole ring, which is further connected to an aniline group via an oxygen atom . The exact structure can be represented by the canonical SMILES string: C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=CC=C3N .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, tetrazole derivatives are known to undergo various reactions. For instance, they can participate in Julia-Kocienski olefination reactions .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 253.26 g/mol. It has a density of 1.37g/cm3 and a boiling point of 462ºC at 760 mmHg .
Scientific Research Applications
Medicinal and Pharmaceutical Applications
Tetrazole and its derivatives, including “2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline”, play a very important role in medicinal and pharmaceutical applications . They can be synthesized using eco-friendly approaches such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc., with good to excellent yields .
Antitumor Activity
Some derivatives of tetrazole have shown potential in vitro antitumor activity against various human cancer cell lines . The most potent compounds show good activity (IC50 values) relative to 5-fluorouracil, with potential to be antitumor agents .
Inhibitor of Aluminum Corrosion
1-Phenyl-1H-tetrazole-5-thiol, a related compound, is an effective inhibitor of aluminum corrosion in 1M HCl solution . This suggests that “this compound” could potentially have similar applications.
Synthesis of Oxacyclic Building Blocks
1-Phenyl-1H-tetrazole-5-thiol has been used in the synthesis of oxacyclic building blocks via highly stereoselective radical cyclization and olefin metathesis reactions . This indicates that “this compound” might also be used in similar synthetic processes.
Synthesis of Metalated Tetradecyl Sulfone
1-Phenyl-1H-tetrazole-5-thiol has been used in the synthesis of metalated tetradecyl sulfone . This suggests that “this compound” could potentially be used in similar synthetic processes.
Cytotoxic Activity
One of the triazole derivatives showed effective cytotoxic activity against various cancer cell lines with IC50 values in the nanomolar range . This suggests that “this compound”, being a similar heterocyclic compound, might also exhibit cytotoxic activity.
Mechanism of Action
Target of Action
It is known that the compound forms hydrogen bonds with amino acids in their active pockets . This suggests that it may interact with proteins or enzymes that have these specific amino acids in their active sites.
Mode of Action
The compound interacts with its targets through hydrogen bonding . It has been observed that all of the synthesized compounds had two or more hydrogen bonds with amino acids, demonstrating encouraging binding energy
Result of Action
The compound’s ability to form hydrogen bonds with amino acids in their active pockets suggests that it may influence the function of these proteins or enzymes .
properties
IUPAC Name |
2-(1-phenyltetrazol-5-yl)oxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O/c14-11-8-4-5-9-12(11)19-13-15-16-17-18(13)10-6-2-1-3-7-10/h1-9H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DREQLIQBUZTFAB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=CC=C3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00360116 |
Source
|
| Record name | 2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00360116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
610261-68-2 |
Source
|
| Record name | 2-[(1-phenyl-1H-tetrazol-5-yl)oxy]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00360116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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